1-(azepan-1-yl)-2-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one

• IUPAC Name: 1-(azepan-1-yl)-2-[4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C17H24F3N5O/c18-17(19,20)14-5-6-21-16(22-14)25-11-9-23(10-12-25)13-15(26)24-7-3-1-2-4-8-24/h5-6H,1-4,7-13H2
• InChI Key: XIBPVQJXYUBKNP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CN2CCN(CC2)C3=NC=CC(=N3)C(F)(F)F
• Molecular Formula: C17H24F3N5O
• Molecular Weight: 371.4 g/mol

Description

The compound “1-(azepan-1-yl)-2-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one” is a complex organic molecule. It contains several functional groups including an azepane ring, a piperazine ring, a pyrimidine ring, and a trifluoromethyl group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple ring structures and functional groups. The azepane and piperazine rings will introduce elements of three-dimensionality into the structure, while the pyrimidine and trifluoromethyl groups may participate in various types of intermolecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the azepane and piperazine rings might increase its solubility in polar solvents, while the trifluoromethyl group could increase its lipophilicity.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Without more information, it’s difficult to predict what these might be.

Future Directions

The potential applications and future directions for this compound would depend on its specific physical, chemical, and biological properties. These could be explored through further experimental studies.